6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H6F4N4S
• Molecular Weight: 302.25 g/mol
• IUPAC Name: 6-[(2-fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H6F4N4S/c12-7-4-2-1-3-6(7)5-8-18-19-9(11(13,14)15)16-17-10(19)20-8/h1-4H,5H2
• InChI Key: RDBFHUCUXMYCOG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)C(F)(F)F)F

Description

6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins involved in inflammation, cancer, or microbial growth.
Biochemical and Physiological Effects:
The compound 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some possible areas of research include:
1. Further studies on the mechanism of action of the compound to better understand its potential therapeutic applications.
2. The development of new drugs based on the chemical structure of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.
3. The investigation of the compound's potential toxicity and the development of methods to mitigate any adverse effects.
4. The exploration of the compound's potential applications in the treatment of other diseases, such as autoimmune disorders or neurodegenerative diseases.
5. The investigation of the compound's potential interactions with other drugs or compounds, to better understand its potential uses in combination therapies.
Conclusion:
In conclusion, 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for the development of new drugs. Its potential therapeutic applications, as well as its range of biochemical and physiological effects, make it an interesting candidate for further study. However, more research is needed to fully understand the mechanism of action and potential toxicity of the compound, as well as its potential uses in the treatment of various diseases.

Synthesis Methods

The synthesis of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-fluorobenzylamine with 2-chloro-1,3,4-thiadiazole-5-carbonyl chloride in the presence of triethylamine. This reaction leads to the formation of the intermediate compound, which is then treated with trifluoroacetic acid to yield the final product.

Scientific Research Applications

The compound 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new drugs.